Cas no 10568-83-9 (2-Propenenitrile, 2-(ethylthio)-)

• Product Name: 2-Propenenitrile, 2-(ethylthio)-
• CAS No: 10568-83-9
• MF: C₅H₇NS
• MW: 113.180779695511
• CID: 95928
• PubChem ID: 13441835
• Update Time: 2025-04-18

2-Propenenitrile, 2-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile, 2-(ethylthio)-
• 2-ethylsulfanylprop-2-enenitrile
• 10568-83-9
• SCHEMBL9874604
• 2-(Ethylsulfanyl)prop-2-enenitrile
• DTXSID50540946
• 2-(Ethylthio)acrylonitrile

• Inchi： 1S/C5H7NS/c1-3-7-5(2)4-6/h2-3H2,1H3
• InChI Key： JGTJJXIJDXAXTR-UHFFFAOYSA-N
• SMILES： S(C(C#N)=C)CC

Computed Properties

• Exact Mass: 113.03001
• Monoisotopic Mass: 113.02992040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Thioenol ethers